Cas no 184829-68-3 (Acetic acid--3-(4-fluorobenzene-1-sulfonyl)propan-1-ol (1/1))

• Product Name: Acetic acid--3-(4-fluorobenzene-1-sulfonyl)propan-1-ol (1/1)
• CAS No: 184829-68-3
• MF: C₁₁H₁₅FO₅S
• MW: 278.297206163406
• CID: 2784376
• Update Time: 2023-08-07

Acetic acid--3-(4-fluorobenzene-1-sulfonyl)propan-1-ol (1/1) Chemical and Physical Properties

Names and Identifiers

• Acetic acid--3-(4-fluorobenzene-1-sulfonyl)propan-1-ol (1/1)

• Inchi： 1S/C9H11FO3S.C2H4O2/c10-8-2-4-9(5-3-8)14(12,13)7-1-6-11;1-2(3)4/h2-5,11H,1,6-7H2;1H3,(H,3,4)
• InChI Key： PDOQKUWRZJSKIH-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)F)(CCCO)(=O)=O.OC(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 281
• Topological Polar Surface Area: 100